N-(5-tert-butyl-2-methoxyphenyl)-N'-(3-nitrophenyl)thiourea

• IUPAC Name: 1-(5-tert-butyl-2-methoxyphenyl)-3-(3-nitrophenyl)thiourea
• InChI: InChI=1S/C18H21N3O3S/c1-18(2,3)12-8-9-16(24-4)15(10-12)20-17(25)19-13-6-5-7-14(11-13)21(22)23/h5-11H,1-4H3,(H2,19,20,25)
• InChI Key: UOYKYONPVWNCNY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C(C=C1)OC)NC(=S)NC2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C18H21N3O3S
• Molecular Weight: 359.4 g/mol

Description

N-(5-tert-butyl-2-methoxyphenyl)-N'-(3-nitrophenyl)thiourea, also known as TBNPT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. TBNPT is a thiourea derivative that has been synthesized using different methods and has shown promising results in biochemical and physiological studies.

Mechanism of Action

The mechanism of action of N-(5-tert-butyl-2-methoxyphenyl)-N'-(3-nitrophenyl)thiourea is not fully understood, but it is believed to involve the inhibition of specific enzymes and proteins. N-(5-tert-butyl-2-methoxyphenyl)-N'-(3-nitrophenyl)thiourea has been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a role in the regulation of acid-base balance in the body. N-(5-tert-butyl-2-methoxyphenyl)-N'-(3-nitrophenyl)thiourea has also been shown to inhibit the activity of protein tyrosine phosphatase, an enzyme that regulates cell growth and differentiation.
Biochemical and Physiological Effects:
N-(5-tert-butyl-2-methoxyphenyl)-N'-(3-nitrophenyl)thiourea has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, the modulation of enzyme activity, and the regulation of acid-base balance. N-(5-tert-butyl-2-methoxyphenyl)-N'-(3-nitrophenyl)thiourea has been shown to induce apoptosis, or programmed cell death, in cancer cells, which can lead to the inhibition of tumor growth. N-(5-tert-butyl-2-methoxyphenyl)-N'-(3-nitrophenyl)thiourea has also been shown to inhibit the activity of carbonic anhydrase, which can lead to the regulation of acid-base balance in the body.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(5-tert-butyl-2-methoxyphenyl)-N'-(3-nitrophenyl)thiourea is its potential use as a tool for studying enzyme activity and protein-protein interactions. N-(5-tert-butyl-2-methoxyphenyl)-N'-(3-nitrophenyl)thiourea has been shown to interact with specific enzymes and proteins, which can lead to the development of new drugs and therapies. However, one of the limitations of N-(5-tert-butyl-2-methoxyphenyl)-N'-(3-nitrophenyl)thiourea is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-(5-tert-butyl-2-methoxyphenyl)-N'-(3-nitrophenyl)thiourea, including the development of new drugs and therapies, the investigation of its potential use as a sensor for detecting heavy metal ions in water, and the study of its potential toxicity. Further research is needed to fully understand the mechanism of action of N-(5-tert-butyl-2-methoxyphenyl)-N'-(3-nitrophenyl)thiourea and its potential applications in various fields.

Scientific Research Applications

N-(5-tert-butyl-2-methoxyphenyl)-N'-(3-nitrophenyl)thiourea has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and environmental science. In medicinal chemistry, N-(5-tert-butyl-2-methoxyphenyl)-N'-(3-nitrophenyl)thiourea has been investigated as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. In biochemistry, N-(5-tert-butyl-2-methoxyphenyl)-N'-(3-nitrophenyl)thiourea has been studied for its ability to interact with proteins and enzymes, which can lead to the development of new drugs. In environmental science, N-(5-tert-butyl-2-methoxyphenyl)-N'-(3-nitrophenyl)thiourea has been investigated for its potential use as a sensor for detecting heavy metal ions in water.